Cas no 379726-48-4 (3-Amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide)

• Product Name: 3-Amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide
• CAS No: 379726-48-4
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 1487244
• PubChem ID: 4657581
• Update Time: 2025-04-21

3-Amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-N-ethyl-4-methoxy-N-phenyl-
• 3-Amino-N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide
• MOGWGKUFKFLTKM-UHFFFAOYSA-N
• MFCD03152467
• CS-0351062
• 3-Amino-N-ethyl-4-methoxy-N-phenyl-benzenesulfonamide
• 379726-48-4
• DTXSID801219652
• 3-amino-N-ethyl-4-methoxy-N-phenylbenzenesulfonamide
• F83751
• Z56827271
• AKOS000116019
• SR-01000032503-1
• EN300-02470
• SR-01000032503
• SCHEMBL5467401

• Inchi： 1S/C15H18N2O3S/c1-3-17(12-7-5-4-6-8-12)21(18,19)13-9-10-15(20-2)14(16)11-13/h4-11H,3,16H2,1-2H3
• InChI Key： MOGWGKUFKFLTKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC)(N(C1C=CC=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 306.10394
• Monoisotopic Mass: 306.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81A^2

Experimental Properties

• PSA: 72.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides